Cas no 84449-65-0 (2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate)

2-(4-Hydroxyphenyl)benzothiophen-6-ol Bimesylate is a bimesylate salt derivative of a hydroxyphenyl-substituted benzothiophene compound. This chemical is primarily utilized in pharmaceutical research and development, particularly as an intermediate in the synthesis of selective estrogen receptor modulators (SERMs). Its bimesylate form enhances solubility and stability, facilitating improved handling and formulation in preclinical studies. The compound’s structural features, including the hydroxyl groups and benzothiophene core, contribute to its biological activity and binding affinity. It is commonly employed in analytical and synthetic applications, offering researchers a reliable and well-characterized material for drug discovery and development workflows. Proper storage under controlled conditions is recommended to maintain its integrity.
2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate structure
84449-65-0 structure
Product Name:2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate
CAS No:84449-65-0
MF:C16H14O6S3
MW:398.473761081696
MDL:MFCD16620994
CID:94700
PubChem ID:13286041
Update Time:2025-05-28

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Chemical and Physical Properties

Names and Identifiers

    • 4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
    • 4-(6-(methylsulfonyloxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
    • 2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
    • 2-[4-[(METHYLSULFONYL)OXY]PHENYL]-BENZO[B]THIOPHENE-6-OL
    • 6-methylsulfonyloxy-2-[4-(methylsulfonyloxy)phenyl]benzothiophene
    • 2-[4-[(Methylsulfonyl)oxy]phenyl]benzo[b]thien-6-yl methanesulfonate (ACI)
    • Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, methanesulfonate (9CI)
    • 2-[4-[methylsulfonyloxy]phenyl]-Benzo[b]thiophene-6-ol 6-methanesulfonate
    • Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, 6-methanesulfonate; Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, methanesulfonate (9CI); 2-[4-[(Methylsulfonyl)oxy]phenyl]benzo[b]thien-6-yl methanesulfonate
    • EC 806-588-2
    • DS-3708
    • 4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenylmethanesulfonate
    • OPKQAMCWGICRGH-UHFFFAOYSA-N
    • 6-methanesulfonyloxy-2-(4-methanesulfonyloxyphenyl)-benzo[b]thiophene
    • 4-(6-(Methylsulfonyloxy)benzo(b)thiophen-2-yl)phenyl methanesulfonate
    • AKOS016003294
    • [4-(6-methylsulfonyloxy-1-benzothiophen-2-yl)phenyl] methanesulfonate
    • 4-{6-[(Methanesulfonyl)oxy]-1-benzothiophen-2-yl}phenyl methanesulfonate
    • 84449-65-0
    • CS-0210889
    • 4-(6-Methylsulfonyloxybenzothiophen-2-yl)phenyl Methanesulfonate
    • DTXSID50534769
    • SCHEMBL6837014
    • 6-methanesulfonyloxy-2-(4-methanesulfonyloxyphenyl)benzo[b]thiophene
    • NS00002671
    • 2-[4-[(METHYLSULFONYL)OXY]PHENYL]-BENZO[B]THIOPHENE-6-OL 6-METHANESULFONATE
    • F16084
    • MFCD16620994
    • 2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate
    • MDL： MFCD16620994
    • Inchi： 1S/C16H14O6S3/c1-24(17,18)21-13-6-3-11(4-7-13)15-9-12-5-8-14(10-16(12)23-15)22-25(2,19)20/h3-10H,1-2H3
    • InChI Key： OPKQAMCWGICRGH-UHFFFAOYSA-N
    • SMILES： O=S(C)(OC1C=CC(C2=CC3C(=CC(=CC=3)OS(C)(=O)=O)S2)=CC=1)=O

Computed Properties

  • Exact Mass: 397.99525168g/mol
  • Monoisotopic Mass: 397.99525168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Boiling Point: 630.1°C at 760 mmHg

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Security Information

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M890543-1g
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 ≥95%
1g
 5,553.00 2021-05-17
TRC
H949975-2.5mg
2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
 84449-65-0
2.5mg
 $184.00 2023-05-18
TRC
H949975-5mg
2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
 84449-65-0
5mg
 $345.00 2023-05-18
TRC
H949975-10mg
2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
 84449-65-0
10mg
 $661.00 2023-05-18
TRC
H949975-25mg
2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
 84449-65-0
25mg
 $ 800.00 2023-09-07
Alichem
A169005859-250mg
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 95%
250mg
 $287.76 2023-08-31
Alichem
A169005859-1g
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 95%
1g
 $666.60 2023-08-31
Alichem
A169005859-5g
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 95%
5g
 $1980.00 2023-08-31
Chemenu
CM153825-1g
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 95%
1g
 $617 2021-06-09
Chemenu
CM153825-5g
4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
 84449-65-0 95%
5g
 $1851 2021-06-09

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84449-65-0)2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate
Order Number:A916151
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:58
Price ($):1514.0
Email:sales@amadischem.com

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Related Literature

Related Categories

84449-65-0 (2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:84449-65-0)2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate
A916151
Purity:99%
Quantity:1g
Price ($):1514.0
Email